Cas no 2137685-73-3 (1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole)

• Product Name: 1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole
• CAS No: 2137685-73-3
• MF: C₉H₁₃N₇
• MW: 219.246419668198
• CID: 6206423
• PubChem ID: 165468803
• Update Time: 2025-07-30

1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2137685-73-3
• EN300-784844
• 1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole

• Inchi： 1S/C9H13N7/c1-2-15-9(11-6-13-15)8-5-12-14-16(8)7-3-10-4-7/h5-7,10H,2-4H2,1H3
• InChI Key： PPUQTXCKQCQOQP-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C(=CN=N1)C1=NC=NN1CC

Computed Properties

• Exact Mass: 219.12324344g/mol
• Monoisotopic Mass: 219.12324344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 73.4Ų

Additional information on 1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole

Introduction to 1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole (CAS No. 2137685-73-3)

The compound 1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole, identified by its CAS number 2137685-73-3, represents a fascinating molecule with significant potential in the field of medicinal chemistry and pharmacology. This tricyclic heterocyclic structure combines multiple nitrogen-containing rings, including an azetidine ring and two triazole moieties, which endow it with unique electronic and steric properties. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

In recent years, the development of novel heterocyclic compounds has garnered considerable attention due to their diverse biological activities. The azetidinyl and triazolyl moieties in this compound are particularly noteworthy. Azetidine derivatives have been extensively studied for their role in various pharmacological frameworks, often exhibiting significant binding affinity to biological targets. On the other hand, triazole rings are well-known for their stability and ability to participate in hydrogen bonding interactions, which are crucial for the design of potent and selective drugs.

The specific arrangement of these rings in 1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole suggests potential applications in modulating enzyme activity and receptor interactions. For instance, the compound may interact with enzymes such as kinases or phosphodiesterases, which are key targets in oncology and inflammatory diseases. Additionally, the ethyl substituent on the triazole ring could influence solubility and metabolic stability, making it an attractive scaffold for further optimization.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their pharmacological potential. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity. For example, simulations suggest that it may interact with the active sites of cyclin-dependent kinases (CDKs), which are overexpressed in many cancer types. This interaction could lead to the development of novel anticancer agents with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 1-(azetidin-3-yl)-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1H-1,2,3-triazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the azetidine ring through cycloaddition reactions or cyclization processes. Subsequent steps involve introducing the triazole moieties through nucleophilic substitution or condensation reactions. The presence of multiple reactive sites necessitates precise control over reaction conditions to avoid unwanted side products.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes relevant to neurological disorders. The combination of azetidine and triazole rings may contribute to its ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system (CNS) diseases such as Alzheimer's or Parkinson's disease. Further research is needed to fully characterize its mechanism of action and therapeutic potential.

The chemical properties of 1-(azetidin-3-yl)-5-(1ethyl-H-l ,2 ,4 -triazol -5 -y l) -l H-l ,2 ,3 -triazole also make it an interesting material for studying molecular recognition processes. Its rigid tricyclic structure provides a stable platform for designing ligands that can selectively bind to biological targets. This property is particularly valuable in developing sensors or probes for diagnostic applications.

Future directions in research may include exploring derivatives of this compound with modified substituents to enhance specific biological activities. For instance, replacing the ethyl group with other alkyl or aryl groups could alter its metabolic stability or binding affinity. Additionally, exploring different synthetic routes might lead to more efficient production methods suitable for large-scale applications.

The integration of experimental data with computational modeling is crucial for understanding the structure-property relationships of this compound. By combining high-resolution spectroscopic techniques with advanced molecular dynamics simulations, researchers can gain insights into how changes in its chemical structure affect its biological activity. This interdisciplinary approach is essential for optimizing drug candidates like l -(azetidin -3 -y l) -5 -(l ethyl-l H-l ,2 ,4 -triazol -5 -y l) -l H-l ,2 ,3 -triazole (CAS No. 2137685 73 3).

In conclusion, l -(azetidin -3 y l) -5 -(l ethyl-l H-l ,2 ,4 -triazol 5 y l) -l H-l ,2 ,3 triazole represents a promising molecule with diverse applications in medicinal chemistry and pharmacology Its unique structural features make it a valuable scaffold for developing novel therapeutic agents particularly those targeting neurological disorders or cancer treatments Further research is warranted to fully explore its potential benefits